3-(4-Chlorophenyl)-3-oxo-2-(pyridin-4-yl)propanenitrile
Description
3-(4-Chlorophenyl)-3-oxo-2-(pyridin-4-yl)propanenitrile is a useful research compound. Its molecular formula is C14H9ClN2O and its molecular weight is 256.68 g/mol. The purity is usually 95%.
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Properties
Molecular Formula |
C14H9ClN2O |
|---|---|
Molecular Weight |
256.68 g/mol |
IUPAC Name |
3-(4-chlorophenyl)-3-oxo-2-pyridin-4-ylpropanenitrile |
InChI |
InChI=1S/C14H9ClN2O/c15-12-3-1-11(2-4-12)14(18)13(9-16)10-5-7-17-8-6-10/h1-8,13H |
InChI Key |
QCQDLIRLVLRPHA-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=CC=C1C(=O)C(C#N)C2=CC=NC=C2)Cl |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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